Cas no 57290-95-6 (1,1'-Biphenyl, 2,2',6,6'-tetramethoxy-4,4'-bis(phenylmethoxy)-)

1,1'-Biphenyl, 2,2',6,6'-tetramethoxy-4,4'-bis(phenylmethoxy)- structure
57290-95-6 structure
Product Name:1,1'-Biphenyl, 2,2',6,6'-tetramethoxy-4,4'-bis(phenylmethoxy)-
CAS No:57290-95-6
MF:C30H30O6
MW:486.555609226227
CID:345859
PubChem ID:23450103
Update Time:2025-04-19

1,1'-Biphenyl, 2,2',6,6'-tetramethoxy-4,4'-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 2,2',6,6'-tetramethoxy-4,4'-bis(phenylmethoxy)-
    • 2-(2,6-dimethoxy-4-phenylmethoxyphenyl)-1,3-dimethoxy-5-phenylmethoxybenzene
    • DTXSID90634272
    • 4,4'-Bis(benzyloxy)-2,2',6,6'-tetramethoxy-1,1'-biphenyl
    • SCHEMBL6701157
    • 57290-95-6
    • Inchi: 1S/C30H30O6/c1-31-25-15-23(35-19-21-11-7-5-8-12-21)16-26(32-2)29(25)30-27(33-3)17-24(18-28(30)34-4)36-20-22-13-9-6-10-14-22/h5-18H,19-20H2,1-4H3
    • InChI Key: XHCLYGTVECLMJR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C(=C(C=1)OC)C1C(=CC(=CC=1OC)OCC1C=CC=CC=1)OC)OC

Computed Properties

  • Exact Mass: 486.2043
  • Monoisotopic Mass: 486.20423867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.38
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